Cas no 1241680-33-0 ((R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid
• CAS No: 1241680-33-0
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 1091157
• PubChem ID: 49853529
• Update Time: 2025-05-19

(R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid
• 1241680-33-0
• 3-Bromo-D-Tyrosine (H-D-Tyr(3-Br)-OH)
• (2R)-2-AMINO-3-(3-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID
• 7298-91-1
• (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoicacid
• DB-315259
• G72434
• MFCD09836114
• 3-BROMO-D-TYROSINE
• SCHEMBL2497331
• D-Tyrosine, 3-bromo-

• Inchi： 1S/C9H10BrNO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)/t7-/m1/s1
• InChI Key： HGWOSUKIFQMEIF-SSDOTTSWSA-N
• SMILES： BrC1=C(C=CC(=C1)C[C@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid

Introduction to (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic Acid (CAS No. 1241680-33-0)

(R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid (CAS No. 1241680-33-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-3-Bromo-4-hydroxyphenylalanine, is a derivative of phenylalanine with a bromine substituent at the 3-position and a hydroxyl group at the 4-position of the phenyl ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable molecule for various applications.

The chiral nature of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid is crucial for its biological activity. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms, plays a significant role in drug design and development. The (R)-enantiomer of this compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer.

Recent research has highlighted the importance of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid in modulating specific biological pathways. For instance, studies have shown that this compound can act as an inhibitor of certain enzymes involved in signal transduction pathways, such as protein kinases. This inhibition can lead to the suppression of cell proliferation and the induction of apoptosis, making it a promising candidate for cancer therapy.

In addition to its potential as an anticancer agent, (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid has also been investigated for its neuroprotective properties. Research has demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The synthesis of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid involves several steps, including the formation of the chiral center and the introduction of the bromine and hydroxyl groups. Various synthetic routes have been developed to optimize yield and purity, with some methods employing chiral catalysts or resolution techniques to ensure enantiomeric purity. The choice of synthetic strategy depends on factors such as cost, scalability, and environmental impact.

One notable synthetic approach involves the use of asymmetric catalysis, where a chiral catalyst is used to promote the formation of the desired enantiomer selectively. This method has been shown to be highly efficient and environmentally friendly, making it a preferred choice for large-scale production. Another approach involves enzymatic resolution, where enzymes are used to selectively hydrolyze one enantiomer from a racemic mixture, leaving behind the desired (R)-enantiomer.

The physicochemical properties of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid are also important for its applications. It is a white crystalline solid with a melting point ranging from 175°C to 177°C. The compound is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. These properties make it suitable for various formulations, including aqueous solutions and solid dosage forms.

Pharmacokinetic studies have provided valuable insights into the behavior of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid in biological systems. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These characteristics are essential for developing effective drug formulations that can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development. The compound's ability to target multiple pathways simultaneously makes it an attractive candidate for combination therapy approaches.

In conclusion, (R)-2-Amino-3-(3-bromo-4-hydroxyphenyl)propanoic acid (CAS No. 1241680-33-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. Ongoing research continues to uncover new applications and optimize its use in clinical settings, highlighting its importance in modern drug discovery.